Cas no 85516-42-3 (3-(Aminomethyl)pyrrolidine-2,5-dione)

3-(Aminomethyl)pyrrolidine-2,5-dione is a heterocyclic compound featuring both an amine and a diketone functional group. This structure lends versatility in organic synthesis, particularly as a building block for pharmaceuticals and specialty chemicals. The presence of the aminomethyl group enhances reactivity, enabling facile derivatization, while the pyrrolidine-2,5-dione core offers stability and compatibility with further modifications. Its bifunctional nature allows for applications in peptide mimetics, drug discovery, and catalyst design. The compound’s balanced reactivity and stability make it a valuable intermediate for constructing complex molecular architectures with precision. Suitable for controlled reactions, it is often utilized in academic and industrial research settings.

3-(Aminomethyl)pyrrolidine-2,5-dione structure

85516-42-3 structure

Product Name:3-(Aminomethyl)pyrrolidine-2,5-dione

CAS No:85516-42-3

MF:C₅H₈N₂O₂

MW:128.129220962524

CID:2093431

PubChem ID:43200271

Update Time:2025-06-07

3-(Aminomethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

- 3-(Aminomethyl)pyrrolidine-2,5-dione
- AKOS000264070
- 85516-42-3
- AKOS022473859
- SCHEMBL13378339
- Inchi： 1S/C5H8N2O2/c6-2-3-1-4(8)7-5(3)9/h3H,1-2,6H2,(H,7,8,9)
- InChI Key： GLEJFOKLZHFGPI-UHFFFAOYSA-N
- SMILES： O=C1C(CN)CC(N1)=O

Computed Properties

Exact Mass: 128.058577502g/mol
Monoisotopic Mass: 128.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.2
XLogP3: -1.4

3-(Aminomethyl)pyrrolidine-2,5-dione Pricemore >>

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Chemenu	CM280205-1g	3-(Aminomethyl)pyrrolidine-2,5-dione	85516-42-3	95%	1g	$823	2021-08-18
Chemenu	CM280205-1g	3-(Aminomethyl)pyrrolidine-2,5-dione	85516-42-3	95%	1g	$***	2023-05-29
Alichem	A109004914-1g	3-(Aminomethyl)pyrrolidine-2,5-dione	85516-42-3	95%	1g	$924.00	2023-08-31
Ambeed	A576354-1g	3-(Aminomethyl)pyrrolidine-2,5-dione	85516-42-3	95+%	1g	$900.0	2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1659975-1g	3-(Aminomethyl)pyrrolidine-2,5-dione	85516-42-3	98%	1g	￥8643.00	2024-07-28
Crysdot LLC	CD11044300-1g	3-(Aminomethyl)pyrrolidine-2,5-dione	85516-42-3	95+%	1g	$872	2024-07-18